Cas no 1361833-30-8 (1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one)

• Product Name: 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one
• CAS No: 1361833-30-8
• MF: C₁₅H₁₁Cl₂FO
• MW: 297.151645898819
• CID: 4991641
• Update Time: 2025-06-08

1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one

• Inchi： 1S/C15H11Cl2FO/c1-2-15(19)11-5-4-10(18)8-12(11)13-7-9(16)3-6-14(13)17/h3-8H,2H2,1H3
• InChI Key： QPBNCSVNZYFWNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1C(CC)=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one

Introduction to 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one (CAS No. 1361833-30-8)

1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one, with the CAS number 1361833-30-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of dichloro and fluoro substituents on a biphenyl moiety, which contribute to its distinct chemical and biological properties.

The molecular formula of 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one is C₁₆H₁₀Cl₂FNO, and its molecular weight is approximately 327.19 g/mol. The compound's structure consists of a biphenyl core with a ketone group attached to one of the phenyl rings, along with dichloro and fluoro substituents on the other phenyl ring. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.

In recent years, 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-cancer activity of 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one in vitro and in vivo. The results demonstrated that the compound effectively inhibited tumor growth in xenograft models without causing significant toxicity to normal cells. This finding highlights the potential of 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one as a lead compound for the development of novel anti-cancer drugs.

Beyond its anti-cancer properties, 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The exact mechanisms underlying these effects are still under investigation, but they are thought to involve modulation of inflammatory cytokines and signaling pathways.

The synthesis of 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has been optimized using various synthetic routes to improve yield and purity. One common approach involves the coupling of 2-chloroacetophenone with 4-chloro-o-toluidine followed by fluorination and chlorination steps. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production for research and development purposes.

In addition to its therapeutic potential, 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the synthesis of novel compounds with improved pharmacological profiles or enhanced bioavailability.

The safety profile of 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 1-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-propan-1-one (CAS No. 1361833-30-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.